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Compound of Interest

Compound Name: 2-Iodophenol

Cat. No.: B132878 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of 2-Iodophenol is a critical component of laboratory safety and

environmental responsibility. Due to its hazardous properties, this compound must not be

disposed of through conventional waste streams such as sanitary sewers or general trash.[1]

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of 2-Iodophenol, ensuring compliance with safety regulations and building trust in

safe laboratory practices.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle 2-Iodophenol with

appropriate safety measures.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side-shields, and a laboratory coat.[2][3]

Ventilation: All handling of 2-Iodophenol should occur in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[2][3]

Incompatible Materials: Store 2-Iodophenol waste away from strong oxidizing agents.[3][4]

Quantitative Data Summary
The following table summarizes key physical, chemical, and hazard data for 2-Iodophenol to
inform safe handling and disposal.
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Property Value Source

Molecular Formula C₆H₅IO [4]

Molecular Weight 220.01 g/mol [5]

Appearance
Pale yellow to pink crystalline

solid
[4][5]

Melting Point 37-43 °C (99-109 °F) [4][6]

Boiling Point
186-187 °C (367-369 °F) at

160 mmHg
[4]

Density 1.947 g/mL at 25 °C [4]

Flash Point > 95 °C (> 203 °F) [6]

Solubility
Slightly soluble in water;

soluble in ethanol and ether.[4]
[4]

Acidity (pKa) 8.51 [6]

GHS Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or if inhaled)[2][6], H315

(Causes skin irritation)[2][6],

H319 (Causes serious eye

irritation)[2][6], H335 (May

cause respiratory irritation)[2]

[6]

[2][6]

UN Number
2811 (Toxic solid, organic,

n.o.s.)
[3]

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is mandatory. The primary method for disposal is

through a licensed professional waste disposal service.[2] In-laboratory treatment or

neutralization is not recommended.

Step 1: Waste Segregation and Collection
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Identify as Hazardous Waste: 2-Iodophenol is a halogenated organic compound and must

be treated as hazardous waste.

Collect Waste: All materials contaminated with 2-Iodophenol, including unused product,

reaction residues, and contaminated items (e.g., gloves, filter paper, pipette tips), must be

collected for disposal.

Use a Designated Container: Place all waste into a dedicated, sealable, and chemically

compatible container. Glass containers are often preferred for organic solids. Do not mix with

non-halogenated or other incompatible waste streams.

Step 2: Container Labeling

Label Immediately: As soon as the first item of waste is added, the container must be

labeled.

Required Information: The label must clearly state "Hazardous Waste" and include the full

chemical name, "2-Iodophenol." Avoid using abbreviations or chemical formulas. List all

chemical constituents and their approximate percentages if it is a mixed waste stream.

Step 3: Temporary On-Site Storage

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA, which must be at or near the point of generation.

Storage Conditions: The SAA should be a secure, well-ventilated area, away from heat or

ignition sources. The container must be kept closed except when adding waste.

Step 4: Arrange for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste contractor to schedule a pickup.

Provide Documentation: Be prepared to provide the EHS office with an accurate description

of the waste contents and a copy of the Safety Data Sheet (SDS).

Emergency Spill Procedures
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In the event of a spill, immediate action is required:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area and inform

colleagues.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Wear PPE: Don appropriate PPE, including respiratory protection if necessary.

Contain and Clean: For solid 2-Iodophenol, carefully sweep or vacuum the material to avoid

creating dust.[3] Place the spilled material and all cleanup debris into a designated

hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, collecting all

cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department according to your

institution's policies.

Experimental Protocols for Disposal
Note: The following information describes the industrial method for the destruction of 2-
Iodophenol and is not a protocol for in-laboratory execution. The only approved disposal

method for laboratory personnel is transfer to a licensed waste management facility.

Professional Incineration Method The standard professional procedure for disposing of 2-
Iodophenol involves chemical incineration. The material is typically dissolved or mixed with a

combustible solvent.[2] This mixture is then burned in a chemical incinerator equipped with an

afterburner and a scrubber to neutralize and remove hazardous combustion byproducts like

hydrogen iodide.[2] This process ensures complete destruction and prevents the release of

harmful substances into the environment.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the safe and compliant disposal of 2-
Iodophenol.
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Workflow for the Safe Disposal of 2-Iodophenol

Identify 2-Iodophenol Waste
(Solid, Solutions, Contaminated Items)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in Designated,
Compatible Container

Segregate as
Halogenated Organic Waste

Securely Seal & Label Container
('Hazardous Waste', '2-Iodophenol')

Store in Secure
Satellite Accumulation Area (SAA)

Contact EHS or Licensed Contractor
for Professional Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Iodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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